Cas no 887360-12-5 (Methyl 4-butoxy-1h-indole-2-carboxylate)

• Product Name: Methyl 4-butoxy-1h-indole-2-carboxylate
• CAS No: 887360-12-5
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 3056626
• PubChem ID: 17389587
• Update Time: 2025-06-26

Methyl 4-butoxy-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-butoxy-1h-indole-2-carboxylate
• methyl4-butoxy-1H-indole-2-carboxylate
• DTXSID501278570
• STK893905
• BBL021199
• AKOS005144337
• SCHEMBL12874793
• CHEMBL3290548
• 887360-12-5
• Methyl 4-butoxy-1H-indole-2-carboxylate, AldrichCPR

• Inchi： 1S/C14H17NO3/c1-3-4-8-18-13-7-5-6-11-10(13)9-12(15-11)14(16)17-2/h5-7,9,15H,3-4,8H2,1-2H3
• InChI Key： DDYHVHFRXTVEJU-UHFFFAOYSA-N
• SMILES： O(CCCC)C1=CC=CC2=C1C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 247.12084340Da
• Monoisotopic Mass: 247.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 402.5±25.0 °C at 760 mmHg
• Flash Point: 197.2±23.2 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 4-butoxy-1h-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-butoxy-1h-indole-2-carboxylate

Methyl 4-butoxy-1H-indole-2-carboxylate: A Comprehensive Overview

Methyl 4-butoxy-1H-indole-2-carboxylate, with the CAS number 887360-12-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic organic compounds that have been extensively studied due to their diverse biological activities and applications in drug discovery. The structure of Methyl 4-butoxy-1H-indole-2-carboxylate consists of an indole ring system substituted with a butoxy group at the 4-position and a methyl ester at the 2-position, making it a valuable intermediate in synthetic chemistry.

Recent advancements in chemical synthesis have enabled the efficient production of Methyl 4-butoxy-1H-indole-2-carboxylate, leveraging both traditional and modern methodologies. Researchers have explored various routes, including Suzuki coupling reactions and Stille cross-coupling, to synthesize this compound with high purity and yield. These methods not only enhance the scalability of production but also contribute to the development of more sustainable chemical processes, aligning with current trends toward green chemistry.

The unique structure of Methyl 4-butoxy-1H-indole-2-carboxylate endows it with intriguing biological properties. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a promising candidate for therapeutic applications. In particular, its ability to modulate cellular signaling pathways, such as the MAPK and NF-kB pathways, has garnered attention in the context of inflammatory diseases and neurodegenerative disorders.

Moreover, Methyl 4-butoxy-1H-indole-2-carboxylate has demonstrated potential as a lead compound in drug design. Its structural versatility allows for further functionalization, enabling researchers to explore its efficacy in targeting specific receptors or enzymes. For instance, recent investigations have focused on its role as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in pharmaceutical research.

In addition to its pharmacological applications, Methyl 4-butoxy-1H-indole-2-carboxylate has found utility in agrochemicals. Its ability to inhibit plant pathogens and regulate plant growth hormones suggests its potential as a bioactive agent in crop protection. This dual functionality underscores the compound's value across multiple disciplines within the chemical sciences.

From a synthetic perspective, the preparation of Methyl 4-butoxy-1H-indole-2-carboxylate involves a series of well-defined steps that highlight the principles of organic synthesis. The process typically begins with the formation of an indole derivative through cyclization reactions, followed by substitution reactions to introduce the butoxy and methyl ester groups. These steps are carefully optimized to ensure high regioselectivity and stereoselectivity, which are crucial for obtaining the desired product.

The characterization of Methyl 4-butoxy-1H-indole-2-carboxylate is supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, confirming its identity and purity. Such rigorous characterization is essential for ensuring reproducibility in research and maintaining quality standards in industrial applications.

Looking ahead, the continued exploration of Methyl 4-butoxy-1H-indole-2-carboxylate is expected to yield further discoveries in its biological activity and synthetic versatility. Collaborative efforts between academic institutions and industry partners are likely to accelerate its translation into practical applications, particularly in drug development and agrochemicals.